7-Chloro-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline

• CAS No.: 57370-21-5
• Molecular Formula: C16H11ClN4
• Molecular Weight: 294.74 g/mol
• IUPAC Name: 7-chloro-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline
• InChI: InChI=1S/C16H11ClN4/c1-10-19-20-16-18-15(11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)21(10)16/h2-9H,1H3
• InChI Key: WUFCTKALZBIXOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=N2)C4=CC=CC=C4

Description

7-Chloro-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline is a useful research compound. Its molecular formula is C16H11ClN4 and its molecular weight is 294.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the next place, a solution of 0.5 g of the above-mentioned 5-chloro-2-(3-methyl-5-bromo-4H-1,2,4-triazol-4-yl)benzophenone in 20 ml of dimethylsulfoxide was heated, with stirring, at about 180° C for 10 hours, during which ammonia gas was continuously passed into the reaction mixture. After cooling, the reaction mixture was poured into ice-water and the resulting crystals were filtered, washed with water and dried. The crystals thus obtained was dissolved in chloroform and chromatographed on silica gel using chloroform as an eluent. The product thus separated was recrystallized from isopropyl ether to give 1-methyl-5-phenyl-7-chloro-s-triazolo[4,3-a]quinazoline, m.p. 325° - 327° C.